4-((1-(7-methoxybenzofuran-2-carbonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one
Description
4-((1-(7-methoxybenzofuran-2-carbonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one is a useful research compound. Its molecular formula is C21H21NO6 and its molecular weight is 383.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Pyridopsoralens and Pyridoangelicins: Compounds related to "4-((1-(7-methoxybenzofuran-2-carbonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one" have been synthesized for studies in photochemistry and potential therapeutic applications. The synthesis involved reactions starting from 6-hydroxy-2,3-dihydrobenzofuran acetates, leading to the production of pyrido[3,4-c]psoralens and their isomers, pyridoangelicins, through various chemical reactions, highlighting the versatility of these compounds in chemical synthesis (Morón, Nguyen, & Bisagni, 1983).
Antimicrobial Activity
- Antimicrobial Activity of Pyran Derivatives: A specific pyran derivative exhibited promising antimicrobial activities, comparable to reference antimicrobial agents. This indicates the potential of such compounds, including "4-((1-(7-methoxybenzofuran-2-carbonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one," for development into new antimicrobial agents. The compound showed bactericidal and fungicidal effects, demonstrating its broad-spectrum antimicrobial properties (Okasha et al., 2022).
Potential Therapeutic Applications
- Bioactive Compound Synthesis: Compounds with structural similarities to "4-((1-(7-methoxybenzofuran-2-carbonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one" have been synthesized and studied for their potential bioactive properties, including antimicrobial and antitumor activities. These studies contribute to the understanding of how modifications in chemical structure can influence biological activity, paving the way for the development of new therapeutic agents (Hafez, Ahmed, & Haggag, 2001).
properties
IUPAC Name |
4-[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-4-yl]oxy-6-methylpyran-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO6/c1-13-10-16(12-19(23)26-13)27-15-6-8-22(9-7-15)21(24)18-11-14-4-3-5-17(25-2)20(14)28-18/h3-5,10-12,15H,6-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOMPMSIFAIGFLS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)O1)OC2CCN(CC2)C(=O)C3=CC4=C(O3)C(=CC=C4)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((1-(7-methoxybenzofuran-2-carbonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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